
3-Chloro-2-nitrotoluene CAS number and
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Chloro-2-nitrotoluene

Cat. No.: B1582514 Get Quote

An In-depth Technical Guide to 3-Chloro-2-nitrotoluene

This guide provides a comprehensive technical overview of 3-chloro-2-nitrotoluene, a key

chemical intermediate. It is intended for researchers, scientists, and professionals in drug

development and chemical synthesis. This document delves into its core properties, synthesis

methodologies, key applications, and critical safety protocols, offering field-proven insights

beyond standard data sheets.

Core Identity and Chemical Profile
3-Chloro-2-nitrotoluene, identified by the CAS Number 5367-26-0, is an aromatic organic

compound with the molecular formula C₇H₆ClNO₂.[1][2][3][4] Its structure, featuring a toluene

backbone substituted with chlorine and a nitro group at positions 3 and 2 respectively, makes it

a versatile precursor in organic synthesis. The strategic placement of these functional groups

allows for a wide range of chemical transformations, rendering it a valuable building block for

more complex molecules.

Synonyms:

1-Chloro-3-methyl-2-nitrobenzene[2][4]

2-Nitro-3-chlorotoluene[1]

Benzene, 1-chloro-3-methyl-2-nitro-[1][2]
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Physicochemical Properties
The compound typically appears as a pale yellow clear liquid or a white to yellow solid,

depending on its purity and the ambient temperature.[1][5] Its physical state is dictated by its

relatively low melting point. A summary of its key quantitative data is presented below for easy

reference.

Property Value Source(s)

CAS Number 5367-26-0 [1][2][3]

Molecular Formula C₇H₆ClNO₂ [1][2][3]

Molecular Weight 171.58 g/mol [1][2][4]

Appearance

Pale yellow clear liquid or

White/Colorless to Yellow

powder/lump

[1][5]

Melting Point 22-23 °C [1][6][7]

Boiling Point
251.9 °C @ 760 mmHg80 °C

@ 2 mmHg
[1][6]

Density 1.324 g/cm³ [1]

Flash Point 106.2 °C [1][6]

Refractive Index 1.534 [1]

Water Solubility Insoluble [8]

Synthesis and Manufacturing Pathways
The industrial synthesis of 3-chloro-2-nitrotoluene is not trivial, as direct nitration of 3-

chlorotoluene yields a mixture of isomers. Therefore, more regioselective methods are

employed. Two notable patented methods provide insight into its preparation.

Method 1: From 3-Chloro-2-toluidine
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A classical approach involves the diazotization of 3-chloro-2-toluidine, followed by a

Sandmeyer-type reaction. In this process, the amino group is converted into a diazonium salt,

which is then substituted by a nitro group using a suitable nitrite salt, often in the presence of a

copper catalyst.[9]

Caption: Diazotization-based synthesis of 3-chloro-2-nitrotoluene.

Method 2: Multi-step Synthesis from 2,6-
Dichloronitrobenzene
A more complex, multi-step synthesis route has been developed to achieve high yield and

purity. This method starts with 2,6-dichloronitrobenzene and proceeds through several

intermediates.[10]

Condensation: 2,6-Dichloronitrobenzene reacts with a cyanide source (like tert-butyl

cyanoacetate) in the presence of a base to form an intermediate.

Hydrolysis & Decarboxylation: The resulting compound undergoes hydrolysis and

decarboxylation to yield 3-chloro-2-nitrophenylacetic acid.

Final Decarboxylation: The phenylacetic acid derivative is then heated to induce a final

decarboxylation, yielding the target molecule, 3-chloro-2-nitrotoluene.[10] This method

reports a high total yield of over 80%.[10]

Applications in Research and Drug Development
The reactivity of 3-chloro-2-nitrotoluene makes it a valuable intermediate in the synthesis of

various high-value chemicals, particularly in the pharmaceutical and agrochemical industries.[1]

[11] The nitro group can be readily reduced to an amine, and the chlorine atom can be

displaced via nucleophilic aromatic substitution, opening up numerous synthetic possibilities.

Key Applications:

Pharmaceutical Intermediates: It serves as a precursor for novel cardiovascular agents.[10]

The reduction of the nitro group to form 3-chloro-2-methylaniline is a common

transformation, creating a key building block for further elaboration.[12]
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Agrochemical Synthesis: It is an intermediate in the production of fungicides like pyrrolnitrin

and other bioactive compounds.[10]

Dye Manufacturing: The aromatic structure is a suitable scaffold for the synthesis of specialty

dyes and pigments.[11]

Quinoxaline and Indole Derivatives: It is used in the synthesis of quinoxaline and 7-indole-

carboxylic acid analogues, which are important heterocyclic motifs in medicinal chemistry.

[10]

Caption: Role of 3-chloro-2-nitrotoluene as a versatile chemical intermediate.

Experimental Protocols & Analytical Methods
High-Performance Liquid Chromatography (HPLC)
Analysis
To ensure purity and monitor reaction progress, a reliable analytical method is essential. 3-
Chloro-2-nitrotoluene can be effectively analyzed using reverse-phase HPLC.

Step-by-Step Methodology:

Column Selection: A Newcrom R1 column or equivalent C18 column is suitable for this

analysis.[2]

Mobile Phase Preparation: Prepare a mobile phase consisting of acetonitrile (MeCN) and

water, acidified with phosphoric acid. For Mass Spectrometry (MS) compatible methods,

replace phosphoric acid with formic acid.[2]

Instrumentation Setup:

Set the flow rate appropriate for the column dimensions (e.g., 1.0 mL/min for a 4.6 mm ID

column).

Use a UV detector set to an appropriate wavelength for detection (e.g., 254 nm).

Sample Preparation: Dissolve a small, accurately weighed amount of the sample in the

mobile phase or a suitable solvent like acetonitrile.
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Injection and Analysis: Inject the sample onto the column and record the chromatogram. The

retention time will be characteristic of the compound under the specified conditions. This

method is scalable for preparative separation to isolate impurities.[2]

Safety, Handling, and Toxicity
3-Chloro-2-nitrotoluene is a hazardous substance and must be handled with appropriate

precautions in a controlled laboratory environment.

GHS Hazard Classification
The compound is classified with the following hazards according to the Globally Harmonized

System (GHS):[4]

Pictograms: 💀 (Acute Toxicity, Skull and Crossbones),❗(Irritant, Exclamation Mark)

Signal Word:Danger

Hazard Statements:

H301: Toxic if swallowed.[4][5][7]

H315: Causes skin irritation.[4][7]

H319: Causes serious eye irritation.[4][7]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.[7]

Personal Protective Equipment:

Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles.[7]

Face protection may be necessary if there is a splash risk.

Do not eat, drink, or smoke when using this product.[5][7]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] It is

noted to be air-sensitive and should be stored under an inert gas.

First Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[5][13]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

attention.[5][13]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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